Cas no 2416235-52-2 (5-{(tert-butoxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid
• CAS No: 2416235-52-2
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD32668417
• CID: 5358516
• PubChem ID: 146150627
• Update Time: 2025-10-31

5-{(tert-butoxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.2]octane-2-carboxylic acid
• AT20221
• Z4403325761
• 5-BOC-AMINOBICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID
• 5-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid
• 5-{(tert-butoxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid

• MDL： MFCD32668417
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-11-7-8-4-5-9(11)6-10(8)12(16)17/h8-11H,4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VMWKIGFECRVFRB-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1CC2NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Additional information on 5-{(tert-butoxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid

Recent Advances in the Application of 5-{(tert-butoxy)carbonylamino}bicyclo[2.2.2]octane-2-carboxylic acid (CAS: 2416235-52-2) in Chemical Biology and Pharmaceutical Research

The compound 5-{(tert-butoxy)carbonylamino}bicyclo[2.2.2]octane-2-carboxylic acid (CAS: 2416235-52-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This bicyclic scaffold exhibits unique structural features that make it particularly valuable in drug discovery, especially in the development of conformationally constrained peptidomimetics and enzyme inhibitors. Recent studies have highlighted its potential in targeting protein-protein interactions and modulating enzymatic activity in various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this building block into potent inhibitors of the SARS-CoV-2 main protease. The rigid bicyclo[2.2.2]octane core was shown to effectively mimic peptide β-strand conformations while providing enhanced metabolic stability compared to traditional peptide-based inhibitors. The tert-butoxycarbonyl (Boc) protecting group proved crucial for both synthetic manipulation and subsequent biological evaluation.

In the field of neurodegenerative disease research, this compound has been utilized as a key intermediate in the synthesis of γ-secretase modulators for Alzheimer's disease treatment. The constrained geometry of the bicyclic system was found to significantly improve selectivity over related proteases compared to linear analogs. Recent patent applications (WO2023056321) have disclosed derivatives of this scaffold showing improved blood-brain barrier penetration.

From a synthetic chemistry perspective, novel asymmetric routes to this compound have been developed, enabling access to enantiomerically pure material at scale. A 2024 Nature Protocols paper detailed an efficient four-step synthesis from commercially available starting materials, featuring a key enzymatic desymmetrization step with >99% ee. These methodological advances have significantly increased the availability of this building block for medicinal chemistry programs.

The compound's utility extends to materials science applications, where its derivatives have been incorporated into novel supramolecular assemblies. Research published in ACS Central Science (2024) demonstrated that functionalized versions of this scaffold can serve as molecular "struts" in the construction of porous organic frameworks with potential drug delivery applications.

Looking forward, the unique three-dimensional structure and synthetic versatility of 5-{(tert-butoxy)carbonylamino}bicyclo[2.2.2]octane-2-carboxylic acid position it as a valuable tool in fragment-based drug discovery. Several major pharmaceutical companies have included derivatives of this scaffold in their screening libraries, recognizing its potential to address challenging drug targets. Ongoing research continues to explore its applications in targeted protein degradation and covalent inhibitor development.